4-methoxy-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-methoxy-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H18N2O2S/c1-11(2)13-6-9-15-16(10-13)23-18(19-15)20-17(21)12-4-7-14(22-3)8-5-12/h4-11H,1-3H3,(H,19,20,21)
• InChI Key: LOQFRWLTQRTBHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

4-methoxy-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide, also known as BZML, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-methoxy-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. This compound also inhibits the activation of NF-κB, a protein complex that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, this compound has been shown to have antioxidant properties by reducing the production of reactive oxygen species (ROS). This compound has also been shown to have neuroprotective effects by reducing the production of inflammatory cytokines and inhibiting the activation of microglia, immune cells in the brain that can contribute to neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-methoxy-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide has several advantages for lab experiments, including its high purity and stability. However, this compound can be difficult to synthesize and may require specialized equipment and expertise. Additionally, this compound may have limited solubility in certain solvents, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 4-methoxy-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide. One area of interest is the development of this compound-based therapies for inflammatory and neurodegenerative diseases. Another area of interest is the optimization of this compound synthesis methods to improve yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential side effects and drug interactions.
Conclusion
In summary, this compound is a chemical compound with potential therapeutic applications in the treatment of inflammatory, neurodegenerative, and cancerous diseases. While more research is needed to fully understand its mechanism of action and potential side effects, this compound represents a promising avenue for the development of new therapies.

Scientific Research Applications

4-methoxy-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide has been the subject of several scientific studies due to its potential therapeutic applications. One study found that this compound exhibits anti-inflammatory properties by inhibiting the activation of nuclear factor-kappa B (NF-κB) and reducing the production of pro-inflammatory cytokines. Another study demonstrated that this compound has anti-cancer properties by inducing apoptosis in cancer cells through the activation of caspase-3 and caspase-9.